![molecular formula C16H13Cl2NO4 B303046 3-[(3,5-Dichloro-4-ethoxybenzoyl)amino]benzoic acid](/img/structure/B303046.png)
3-[(3,5-Dichloro-4-ethoxybenzoyl)amino]benzoic acid
Overview
Description
3-[(3,5-Dichloro-4-ethoxybenzoyl)amino]benzoic acid, also known as DEAB, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a potent inhibitor of the enzyme aldehyde dehydrogenase (ALDH), which plays a key role in the oxidation of aldehydes and the detoxification of reactive oxygen species. In
Scientific Research Applications
Polymer Syntheses and Applications
Research by Kricheldorf and Loehden (1995) focused on polymer syntheses using related benzoic acid derivatives. They developed hyperbranched poly(ester‐amide)s, demonstrating the potential of benzoic acid derivatives in advanced polymer science (Kricheldorf & Loehden, 1995).
Applications in Electronic and Optical Materials
Amarnath and Palaniappan (2005) investigated the use of substituted benzoic acids, including derivatives similar to 3-[(3,5-Dichloro-4-ethoxybenzoyl)amino]benzoic acid, for doping polyaniline. This research opens doors to applications in electronic and optical materials (Amarnath & Palaniappan, 2005).
Chemical Studies and Potential Applications
Sainsbury (1975) provided a broad overview of various substituted benzoic acids, including insights into their chemical properties and potential applications. This research contributes to a deeper understanding of the chemical behavior of compounds like 3-[(3,5-Dichloro-4-ethoxybenzoyl)amino]benzoic acid (Sainsbury, 1975).
Photodecomposition Studies
Crosby and Leitis (1969) examined the photodecomposition of chlorobenzoic acids, which is relevant for understanding the behavior of 3-[(3,5-Dichloro-4-ethoxybenzoyl)amino]benzoic acid under various conditions, especially in environmental contexts (Crosby & Leitis, 1969).
Natural Product Synthesis and Biological Applications
Swarts et al. (1996) researched novel chlorometabolites produced by Bjerkandera species, including chlorinated benzoic acid derivatives. This research highlights the natural occurrence and potential biological applications of such compounds (Swarts, Verhagen, Field, & Wijnberg, 1996).
properties
Product Name |
3-[(3,5-Dichloro-4-ethoxybenzoyl)amino]benzoic acid |
|---|---|
Molecular Formula |
C16H13Cl2NO4 |
Molecular Weight |
354.2 g/mol |
IUPAC Name |
3-[(3,5-dichloro-4-ethoxybenzoyl)amino]benzoic acid |
InChI |
InChI=1S/C16H13Cl2NO4/c1-2-23-14-12(17)7-10(8-13(14)18)15(20)19-11-5-3-4-9(6-11)16(21)22/h3-8H,2H2,1H3,(H,19,20)(H,21,22) |
InChI Key |
DZVLONPTRXOCBT-UHFFFAOYSA-N |
SMILES |
CCOC1=C(C=C(C=C1Cl)C(=O)NC2=CC=CC(=C2)C(=O)O)Cl |
Canonical SMILES |
CCOC1=C(C=C(C=C1Cl)C(=O)NC2=CC=CC(=C2)C(=O)O)Cl |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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